4-methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine

• IUPAC Name: 4-methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
• InChI: InChI=1S/C7H11N3/c1-5-7-6(2-3-8-5)9-4-10-7/h4-5,8H,2-3H2,1H3,(H,9,10)
• InChI Key: GJMRGFIGPFVORV-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=C(CCN1)NC=N2
• Molecular Formula: C7H11N3
• DSSTOX Substance ID: DTXSID60330153
• Molecular Weight: 137.18 g/mol
• CAS RN: 56952-17-1

Description

The compound “4-methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine” is a derivative of spinaceamine. Spinaceamine is a naturally occurring amino acid. The derivatives of imidazopyridines, including 4-methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine, are known to exhibit varying degrees of ABTS radical-scavenging activity.

Synthesis Analysis

The synthesis of new spinaceamine derivatives, including 4-methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine, has been developed by the Suzuki reaction. This involves the reaction of 5-Boc-2-iodo-spinaciamine with aryl or heteryl boronic acids. Another method involves the Pictet-Spengler reaction on Nim-substituted histidines.

Molecular Structure Analysis

The molecular structure of 4-methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine is a derivative of the imidazopyridine heterocyclic ring system. This ring system is structurally similar to purines. The ABTS radical-scavenging activity of the compounds depends on the substituents in positions 2, 5, and 6 of the imidazotetrahydropyridine scaffold.

Chemical Reactions Analysis

The chemical reactions involving 4-methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine are largely dependent on the substituents in positions 2, 5, and 6 of the imidazotetrahydropyridine scaffold. The derivatives of imidazopyridines also act as AT1 Angiotensin II Receptor Antagonists.

Scientific Research Applications

Antihypertensive Agents

• . These compounds may exhibit blood pressure-lowering effects by modulating specific receptors or pathways involved in blood pressure regulation.

Xa Factor Inhibitors

• . Factor Xa is a key enzyme in the coagulation cascade, and inhibiting it can prevent thrombosis and related cardiovascular events.

Future Directions

The future directions for research on 4-methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine and its derivatives could include further exploration of their radical-scavenging activity and potential therapeutic applications. Additionally, more research is needed to fully understand their mechanism of action and to explore their physical and chemical properties.

Mechanism of Action

Target of Action

It is reported that it can be used to prepare xa factor inhibitors and cdk inhibitors , suggesting that it may interact with these proteins.

Mode of Action

Given its potential use in the preparation of Xa factor and CDK inhibitors , it can be hypothesized that it may inhibit these proteins, thereby affecting the processes they are involved in.